Cas no 57214-71-8 (Octane, chloro-)

Octane, chloro- structure
Octane, chloro- structure
Product Name:Octane, chloro-
CAS No:57214-71-8
MF:C8H17Cl
MW:148.673581838608
CID:376730
PubChem ID:8142
Update Time:2025-04-19

Octane, chloro- Chemical and Physical Properties

Names and Identifiers

    • Octane, chloro-
    • Chlorooctane
    • 1-chlorooctane
    • Octylchloride
    • EN300-19405
    • CAS-111-85-3
    • Tox21_302948
    • Octane, 1-chloro-
    • 111-85-3
    • 1-Chlorooctane, 99%
    • D97411
    • 1-chloranyloctane
    • Octyl chloride
    • F8889-6590
    • 1219803-93-6
    • NSC5406
    • CHEMBL158445
    • DTXCID501543
    • EINECS 203-915-5
    • W-108666
    • SCHEMBL230465
    • EC 203-915-5
    • 1-CHLOROOCTANE [HSDB]
    • NSC-5406
    • Capryl chloride
    • BP-30110
    • NCGC00259264-01
    • FT-0607655
    • 1-Chlorooctane; 1-Octyl chloride; Capryl chloride; NSC 5406; Octyl chloride; n-Octyl chloride
    • DTXSID0021543
    • AKOS005721018
    • Tox21_201715
    • VS-02957
    • MFCD00001022
    • UNII-E1047328LO
    • 57214-71-8
    • Capryloylchloride
    • 1-Octyl chloride
    • HSDB 5551
    • 1-Chlorooctane, analytical standard
    • NS00006483
    • n-Octyl chloride
    • 1-chloroctane
    • NCGC00249102-01
    • A802422
    • E1047328LO
    • InChI=1/C8H17Cl/c1-2-3-4-5-6-7-8-9/h2-8H2,1H
    • NCGC00256592-01
    • NSC 5406
    • 1-Chloro-octane
    • Q27276728
    • Inchi: 1S/C8H17Cl/c1-2-3-4-5-6-7-8-9/h2-8H2,1H3
    • InChI Key: CNDHHGUSRIZDSL-UHFFFAOYSA-N
    • SMILES: ClCCCCCCCC

Computed Properties

  • Exact Mass: 148.10201
  • Monoisotopic Mass: 148.101878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 6
  • Complexity: 43.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.864
  • Melting Point: -57.8 DEG C
  • Boiling Point: 181.9°Cat760mmHg
  • Flash Point: 57.8°C
  • PSA: 0
  • LogP: Log P= 4.73
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